Cas no 191608-11-4 (6-Methylchroman-4-amine hydrochloride)

• Product Name: 6-Methylchroman-4-amine hydrochloride
• CAS No: 191608-11-4
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD09026798
• CID: 116031
• PubChem ID: 45480216
• Update Time: 2025-11-02

6-Methylchroman-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Methylchroman-4-amine hydrochloride
• 2H-1-Benzopyran-4-amine,3,4-dihydro-6-methyl-, hydrochloride (1:1)
• 6-methyl-3,4-dihydro-2H-chromen-4-amine,hydrochloride
• 6-METHYL-CHROMAN-4-YLAMINE HYDROCHLORIDE
• 6-methyl-3,4-dihydro-2H-chromen-4-amine:hydrochloride
• 191608-11-4
• 6-Methylchroman-4-aminehydrochloride
• 6-METHYLCHROMAN-4-AMINE HCL
• MFCD09026798
• AKOS015949016
• Y12030
• AM20030249
• A23714
• SB34720
• 6-methyl-3,4-dihydro-2H-chromen-4-amine;hydrochloride
• 6-methylchroman-4-ylamine HCl
• DTXSID50670252
• CS-0120683
• 6-Methyl-chroman-4-ylamine hydrochloride, AldrichCPR
• 6-Methyl-3,4-dihydro-2H-1-benzopyran-4-amine--hydrogen chloride (1/1)
• FT-0692912
• SCHEMBL4809903
• SB47889
• FT-0774228
• 2H-1-Benzopyran-4-amine, 3,4-dihydro-6-methyl-, hydrochloride (1:1)

• MDL： MFCD09026798
• Inchi： 1S/C10H13NO.ClH/c1-7-2-3-10-8(6-7)9(11)4-5-12-10;/h2-3,6,9H,4-5,11H2,1H3;1H
• InChI Key： XDTASUXSWBNHHX-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC(C)=CC=2C(CC1)N

Computed Properties

• Exact Mass: 199.07600
• Monoisotopic Mass: 199.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• PSA: 35.25000
• LogP: 3.27960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 6-Methylchroman-4-amine hydrochloride

6-Methylchroman-4-amine Hydrochloride (CAS No. 191608-11-4): A Comprehensive Overview

6-Methylchroman-4-amine hydrochloride (CAS No. 191608-11-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, also known as 6-methyl-4-aminochroman hydrochloride, belongs to the chroman class of heterocyclic compounds, which are known for their diverse biological activities. The hydrochloride salt form enhances its stability and solubility, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 6-methylchroman-4-amine HCl features a chroman backbone with a methyl group at the 6-position and an amine group at the 4-position. This unique arrangement contributes to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) agents. Researchers are increasingly exploring its role as a precursor for neuroactive compounds, given its structural similarity to other bioactive chroman derivatives.

In recent years, the demand for 6-methylchroman-4-amine hydrochloride has risen due to its relevance in medicinal chemistry and pharmaceutical synthesis. Its applications extend to the development of potential therapeutics for conditions such as anxiety, depression, and neurodegenerative disorders. The compound's ability to interact with neurotransmitter systems makes it a subject of ongoing research in neuroscience and pharmacology.

From a synthetic perspective, 6-methyl-4-aminochroman hydrochloride is typically prepared through multi-step organic reactions, including reduction and cyclization processes. Its purity and yield are critical factors for researchers, as they directly impact its efficacy in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound and ensure its quality.

The market for 6-methylchroman-4-amine HCl has seen steady growth, driven by the expanding pharmaceutical industry and increased investment in CNS drug development. Suppliers and manufacturers are focusing on scalable production methods to meet the rising demand from research institutions and pharmaceutical companies. This compound is often listed under alternative names such as 4-amino-6-methylchroman hydrochloride in chemical databases and catalogs.

One of the most frequently asked questions about 6-methylchroman-4-amine hydrochloride relates to its solubility and storage conditions. The compound is generally soluble in water and polar organic solvents, and it should be stored in a cool, dry environment to maintain stability. Researchers also inquire about its safety profile, which is well-documented in material safety data sheets (MSDS) provided by reputable suppliers.

In the context of current trends, 6-methylchroman-4-amine hydrochloride aligns with the growing interest in small molecule therapeutics and precision medicine. Its structural features make it a promising candidate for further exploration in targeted drug delivery systems. Additionally, the compound's potential role in addressing mental health challenges resonates with the global focus on neurological health solutions.

For researchers working with CAS 191608-11-4, it is essential to consider the compound's reactivity and compatibility with other reagents. The hydrochloride salt form offers advantages in handling and formulation, particularly in aqueous systems. Recent publications have highlighted its utility in creating novel analogs with enhanced pharmacological properties.

The future outlook for 6-methylchroman-4-amine hydrochloride appears promising, with potential applications extending beyond pharmaceuticals. Its derivatives may find use in materials science and agrochemical research, showcasing the versatility of chroman-based compounds. As synthetic methodologies advance, the accessibility and applications of this compound are expected to expand further.

In summary, 6-methylchroman-4-amine hydrochloride (CAS No. 191608-11-4) represents an important building block in modern chemical research. Its significance in medicinal chemistry, combined with its structural uniqueness, positions it as a valuable tool for scientists exploring new therapeutic avenues. As research continues to uncover its full potential, this compound is likely to remain a focus of innovation in drug discovery and development.